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Compound of Interest

Compound Name: Crocapeptin C

Cat. No.: B12385163 Get Quote

Disclaimer: This document provides a detailed overview of the methodologies and data types

required for the structural elucidation of Crocapeptin C. The quantitative data presented herein

(NMR chemical shifts, MS fragmentation) is illustrative and based on the known final structure,

as the primary experimental data from the source publication was not accessible through

available search resources. The core methodologies are based on the published work by

Thetsana et al. in Natural Product Research (2024).[1][2]

Introduction
Crocapeptin C is a cyclic depsipeptide isolated from the myxobacterium Melittangium boletus.

[1][2] As a member of the cyanopeptolin family, its structure is characterized by the presence of

a unique 3-amino-6-hydroxy-2-piperidone (Ahp) heterocyclic moiety.[1][2] Compounds of this

class are of significant interest to the drug development community due to their potent

biological activities. Crocapeptin C, specifically, has been identified as a potent inhibitor of the

serine protease chymotrypsin, with an IC₅₀ value of 0.5 µM.[1][2] Understanding the precise

chemical architecture of Crocapeptin C is fundamental to deciphering its mechanism of action

and exploring its therapeutic potential. This guide details the comprehensive analytical

workflow employed to determine its planar structure and absolute stereochemistry.

Overall Experimental Workflow
The structural elucidation of a novel natural product like Crocapeptin C is a multi-step process

that systematically defines its chemical properties. The logical flow begins with isolation and

purification, followed by determination of the molecular formula. Spectroscopic techniques are
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then used to piece together the molecular connectivity, and finally, chemical methods are

employed to assign the absolute stereochemistry of each chiral center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Elucidating the Chemical Architecture of Crocapeptin C:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385163#crocapeptin-c-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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